molecular formula C20H14Br2N6O B2971083 4-({6-Amino-5-bromo-2-[(2-bromo-4-cyanophenyl)amino]pyrimidin-4-yl}oxy)-3,5-dimethylbenzonitrile CAS No. 1246746-61-1

4-({6-Amino-5-bromo-2-[(2-bromo-4-cyanophenyl)amino]pyrimidin-4-yl}oxy)-3,5-dimethylbenzonitrile

Cat. No. B2971083
CAS RN: 1246746-61-1
M. Wt: 514.181
InChI Key: IOVIHNSVZRTQTC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “4-({6-Amino-5-bromo-2-[(2-bromo-4-cyanophenyl)amino]pyrimidin-4-yl}oxy)-3,5-dimethylbenzonitrile” is a chemical compound with the empirical formula C20H15BrN6O. It has a molecular weight of 435.28 . This compound is also known as Aryl halide chemistry informer library compound X11 .


Molecular Structure Analysis

The molecular structure of this compound includes a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a benzonitrile group, which consists of a benzene ring attached to a nitrile group . The compound also contains bromine and amino groups .


Physical And Chemical Properties Analysis

This compound is a powder with a melting point of 246-251 °C . More detailed physical and chemical properties are not available in the current resources .

Scientific Research Applications

Synthesis and Biological Evaluation

Researchers have synthesized novel derivatives involving pyrimidine and pyrazole frameworks, investigating their potential as anticancer, anti-5-lipoxygenase, antiviral, and antimicrobial agents. For example, Rahmouni et al. (2016) synthesized a series of pyrazolopyrimidine derivatives and evaluated their cytotoxic and 5-lipoxygenase inhibition activities, highlighting the structure-activity relationship (SAR) within these compounds (Rahmouni et al., 2016). Additionally, Shamroukh et al. (2007) developed pyrazolopyrimidine derivatives for antiviral evaluation against Herpes Simplex Virus type-1 (HSV-1), indicating the therapeutic potential of these compounds in viral infections (Shamroukh et al., 2007).

Antimicrobial and Anticancer Activity

New heterocyclic compounds based on pyrimidine frameworks have shown significant biological activities. For instance, the synthesis and biological evaluation of coumarin derivatives with pyrimidine structures were conducted, demonstrating antimicrobial properties (Al-Haiza et al., 2003). Furthermore, the development of dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines as antiprotozoal agents highlight their potential in treating protozoal infections (Ismail et al., 2004).

Novel Synthetic Methods and Applications

Research has not only focused on the biological applications but also on innovative synthetic methods for creating these complex molecules. For example, the synthesis of pyrimidine linked pyrazole heterocyclic compounds by microwave irradiative cyclocondensation has been explored for their insecticidal and antibacterial potential, showcasing the versatility of these compounds in various fields (Deohate et al., 2020).

properties

IUPAC Name

4-[6-amino-5-bromo-2-(2-bromo-4-cyanoanilino)pyrimidin-4-yl]oxy-3,5-dimethylbenzonitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H14Br2N6O/c1-10-5-13(9-24)6-11(2)17(10)29-19-16(22)18(25)27-20(28-19)26-15-4-3-12(8-23)7-14(15)21/h3-7H,1-2H3,(H3,25,26,27,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IOVIHNSVZRTQTC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC(=C1OC2=NC(=NC(=C2Br)N)NC3=C(C=C(C=C3)C#N)Br)C)C#N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H14Br2N6O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

514.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-({6-Amino-5-bromo-2-[(2-bromo-4-cyanophenyl)amino]pyrimidin-4-yl}oxy)-3,5-dimethylbenzonitrile

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.